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Compound of Interest

Compound Name:
2-(2-bromophenyl)-N-

methylethanamine

CAS No.: 915025-70-6

Cat. No.: B3166913

Get Quote

Executive Summary & Chemical Profiling
2-(2-bromophenyl)-N-methylethanamine (and its hydrochloride salt, CAS: 1067237-68-6) is a

halogenated secondary phenethylamine widely utilized as an intermediate in advanced drug

discovery and synthetic chemistry[1]. Handling this compound requires strict adherence to

specialized safety protocols. Depending on its state—either as a highly reactive, volatile free

base liquid or a static-prone hydrochloride solid—it presents severe risks of chemical burns,

rapid dermal penetration, and systemic toxicity[2].

This guide provides a self-validating, field-proven operational framework designed for

researchers and scientists to safely handle, react, and dispose of this compound.

Mechanistic Hazard Assessment
To effectively protect yourself, you must understand why this specific molecule is hazardous.

The protective measures outlined in this guide are directly informed by the compound's
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structural chemistry:

Nucleophilic Corrosivity: The secondary amine nitrogen contains a highly reactive lone pair

of electrons. Upon contact with physiological moisture (sweat, tears, mucous membranes), it

acts as a localized base (pH > 9), causing rapid saponification of skin lipids and protein

denaturation. This results in immediate, severe chemical burns[2].

Enhanced Dermal Penetration: The 2-bromo substitution on the phenyl ring significantly

increases the lipophilicity (LogP) of the molecule compared to an unsubstituted

phenethylamine. This lipophilic nature allows the compound to rapidly bypass the stratum

corneum, carrying the corrosive amine deeper into dermal layers and increasing the risk of

systemic central nervous system (CNS) depression[3].

Atmospheric Reactivity: As a secondary amine, the free base rapidly absorbs atmospheric

carbon dioxide (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline

ng-star-inserted">

) to form carbamate salts. If left in an unsealed or improperly purged container, this
exothermic degradation can cause dangerous pressure buildup.
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Exposure pathways and toxicity mechanisms of halogenated phenethylamines.

Personal Protective Equipment (PPE) Matrix
Because of the compound's dual threat (corrosivity + lipophilicity), standard laboratory nitrile

gloves are insufficient for primary protection. Secondary amines can degrade thin nitrile over

time. The following table summarizes the quantitative specifications for required PPE[4].
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PPE Category
Specification /
Material

Quantitative Metric
/ Breakthrough
Time

Scientific Rationale

Primary Gloves
Heavy-duty Butyl

Rubber (Outer)

> 480 minutes (0.4

mm thickness)

High chemical

resistance to lipophilic

amines and

halogenated organics.

Secondary Gloves Nitrile (Inner)
~ 30-60 minutes (0.11

mm thickness)

Provides dexterity;

acts as a last-line

barrier if the outer

glove is compromised.

Eye Protection
ANSI Z87.1 / EN 166

Splash Goggles

N/A (Impact & Splash

rated)

Prevents severe

corneal damage from

amine vapor or liquid

splashes[4].

Face Protection
Polycarbonate Full

Face Shield

Minimum 8-inch

length

Protects against

sudden pressure

releases or

exothermic splatters

during reactions.

Body Protection
Tychem® QC Apron

over FR Lab Coat

> 240 minutes for

basic chemicals

Prevents saturation of

standard woven

clothing by lipophilic

liquid bases.

Respirator
NIOSH N95/P100 with

Organic Vapor (OV)

Assigned Protection

Factor (APF) = 10

Required only if

handling outside a

certified fume hood or

during spill cleanup.

Engineering Chemical Fume Hood
Face Velocity: 80 -

120 fpm

Prevents inhalation of

volatile free-base

vapors[3].
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Operational Workflow & Handling Protocol
This self-validating protocol ensures that every step incorporates a physical or chemical check

to confirm safety before proceeding.

Phase 1: Pre-Operation & Environmental Controls
Airflow Validation: Verify the fume hood face velocity is actively reading between 80-120 feet

per minute (fpm). Do not handle this compound on an open bench under any

circumstances[3].

Atmospheric Purge: Purge the receiving reaction vessel with an inert gas (Nitrogen or Argon)

for 5 minutes prior to transfer. This prevents carbamate formation via ngcontent-ng-

c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

absorption.

PPE Integrity Check: Don all PPE listed in the matrix. Inspect outer butyl gloves for micro-

tears using the inflation method (trap air inside the glove and roll the cuff to check for leaks).

Phase 2: Weighing and Transfer
For the Hydrochloride Salt (Solid): Use an anti-static gun (e.g., Zerostat) on the spatulas and

weigh boats. Halogenated amine salts are highly prone to static cling, which can cause

sudden aerosolization of toxic dust into the user's breathing zone.

For the Free Base (Liquid): Utilize positive displacement pipettes or glass gas-tight syringes.

Do not use standard air-displacement pipettes; the high vapor pressure and lipophilicity of

the liquid will cause it to drip from standard plastic tips, contaminating the workspace.

Transfer: Dispense the chemical directly into the inert-purged reaction vessel. Seal the

vessel immediately.

Phase 3: Post-Operation & Decontamination
Chemical Neutralization: Inside the fume hood, rinse all contaminated spatulas, syringes,

and glassware with a dilute acidic solution (e.g., 1M

or 5% Citric Acid).
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Causality: This directly protonates the amine, converting the volatile, lipophilic free base

into a water-soluble, non-volatile salt, instantly eliminating the inhalation hazard.

Final Wash: Wash the neutralized equipment with copious amounts of deionized water,

followed by an acetone rinse.

Pre-Operation
Hood Check (>80 fpm)

Weighing
(Closed System)

Transfer & Reaction
(Inert N2/Ar Atm)

Decontamination
(Acidic Wash)

Waste Disposal
(Halogenated Org)

Click to download full resolution via product page

Step-by-step operational workflow for handling reactive secondary amines.

Spill Response & Disposal Plan
If a spill occurs, your immediate priority is containment and vapor suppression. Self-Validating

Rule: If you cannot confidently identify the boundaries of the spill or if it occurs outside the fume

hood, evacuate the lab immediately.

Minor Spill Protocol (< 50 mL / 50 g inside the fume
hood)

Isolate: Lower the fume hood sash to the lowest workable height to maximize exhaust

velocity and contain vapors.

Neutralize (Crucial Step): Cover the spill with a solid acidic neutralizing agent (e.g., sodium

bisulfate). This will exothermically protonate the amine, suppressing toxic vapor release and

reducing corrosivity[5].

Absorb: Once neutralized, apply an inert absorbent such as vermiculite or dry sand. Do NOT

use combustible materials like sawdust, as the heat of neutralization combined with the

organic compound can pose a fire risk[5].

Collect: Sweep the absorbed mixture into a chemical-resistant, sealable waste container

using non-sparking tools.
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Waste Disposal
Classification: Label the waste container strictly as "Halogenated Organic Waste -

Corrosive/Toxic."

Segregation: Do not mix this waste directly with general acidic waste streams without prior

controlled neutralization, as uncontrolled exothermic reactions and gas evolution may occur.

Store in a cool, dry, well-ventilated area until collected by Environmental Health and Safety

(EHS) personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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Contact our Ph.D. Support Team for a compatibility check
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